Cas no 398456-62-7 (Quinoline, 6-methoxy-2-(methylthio)-)

• Product Name: Quinoline, 6-methoxy-2-(methylthio)-
• CAS No: 398456-62-7
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 3965128
• Update Time: 2025-08-04

Quinoline, 6-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-methoxy-2-(methylthio)-

• Inchi： 1S/C11H11NOS/c1-13-9-4-5-10-8(7-9)3-6-11(12-10)14-2/h3-7H,1-2H3
• InChI Key： SGUVPENPFRAWSI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C=CC=1SC

Additional information on Quinoline, 6-methoxy-2-(methylthio)-

Quinoline, 6-Methoxy-2-(Methylthio): A Comprehensive Overview

The compound Quinoline, 6-methoxy-2-(methylthio), also known by its CAS number 398456-62-7, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the utilization of this compound.

Quinoline is a bicyclic aromatic hydrocarbon consisting of a benzene ring fused with a pyridine ring. The substitution at the 6-position with a methoxy group and at the 2-position with a methylthio group introduces distinct electronic and steric effects. These modifications enhance the compound's reactivity and make it suitable for various chemical transformations. The methylthio group, in particular, plays a crucial role in stabilizing the molecule and influencing its electronic properties.

Recent studies have highlighted the importance of Quinoline, 6-methoxy-2-(methylthio) in drug discovery. Its structural features make it an ideal candidate for exploring new therapeutic agents. For instance, researchers have investigated its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, the compound has shown promise in anticancer research, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

The synthesis of Quinoline, 6-methoxy-2-(methylthio) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the methylthio group at the 2-position. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product.

In terms of applications, Quinoline, 6-methoxy-2-(methylthio) has found utility in materials science as well. Its aromaticity and conjugated system make it a valuable component in the development of organic semiconductors. Recent research has demonstrated its potential as an active layer material in organic photovoltaic devices (OPVs), where it contributes to efficient charge transport and light absorption.

The electronic properties of Quinoline, 6-methoxy-2-(methylthio) are further enhanced by its substituents. The methoxy group at the 6-position introduces electron-donating effects, while the methylthio group at the 2-position provides additional stabilization through resonance interactions. These effects collectively influence the compound's redox potential and optical properties, making it suitable for advanced materials applications.

Moreover, Quinoline, 6-methoxy-2-(methylthio) has been explored as a precursor for constructing more complex heterocyclic systems. Its ability to undergo various annulation reactions has opened new avenues for synthesizing bioactive molecules with intricate architectures. For example, researchers have successfully used this compound as a building block for constructing polycyclic compounds with potential pharmacological activities.

In conclusion, Quinoline, 6-methoxy-2-(methylthio) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in advancing modern science and technology.